Cas no 876888-61-8 (1-tert-butyl-4-(1-ethyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one)

• Product Name: 1-tert-butyl-4-(1-ethyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one
• CAS No: 876888-61-8
• MF: C₁₇H₂₃N₃O
• MW: 285.3840239048
• CID: 6129906
• PubChem ID: 2991067
• Update Time: 2025-10-28

1-tert-butyl-4-(1-ethyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-4-(1-ethyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one
• 1-tert-butyl-4-(1-ethylbenzimidazol-2-yl)pyrrolidin-2-one
• 2-Pyrrolidinone, 1-(1,1-dimethylethyl)-4-(1-ethyl-1H-benzimidazol-2-yl)-
• 2-Pyrrolidinone, 1-(1,1-dimethylethyl)-4-(1-ethyl-1H-1,3-benzimidazol-2-yl)-
• AKOS000586663
• SCHEMBL22428846
• F3243-0631
• CNUJRNCBFUTGBX-UHFFFAOYSA-N
• 876888-61-8
• VU0493105-1
• HMS1702I01
• 1-(tert-butyl)-4-(1-ethyl-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
• AKOS016308519

• Inchi： 1S/C17H23N3O/c1-5-19-14-9-7-6-8-13(14)18-16(19)12-10-15(21)20(11-12)17(2,3)4/h6-9,12H,5,10-11H2,1-4H3
• InChI Key： CNUJRNCBFUTGBX-UHFFFAOYSA-N
• SMILES： N1(C(C)(C)C)CC(C2N(CC)C3=CC=CC=C3N=2)CC1=O

Computed Properties

• Exact Mass: 285.184112366g/mol
• Monoisotopic Mass: 285.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 485.4±38.0 °C(Predicted)
• pka: 5.40±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-tert-butyl-4-(1-ethyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one

Comprehensive Overview of 1-tert-butyl-4-(1-ethyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one (CAS No. 876888-61-8)

The compound 1-tert-butyl-4-(1-ethyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one (CAS No. 876888-61-8) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including the benzodiazole and pyrrolidinone moieties, make it a valuable intermediate for the synthesis of novel pharmaceuticals and functional materials. Researchers are particularly interested in its potential applications in drug discovery, where it serves as a key building block for heterocyclic compounds with bioactive properties.

In recent years, the demand for 1-tert-butyl-4-(1-ethyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one has surged due to its relevance in addressing contemporary health challenges. For instance, its structural analogs have been explored for their potential in treating neurological disorders, a topic that has become a major focus in biomedical research. The compound's benzodiazole core is known to interact with various biological targets, making it a promising candidate for the development of central nervous system (CNS) therapeutics. This aligns with the growing public interest in mental health and neurodegenerative diseases, which are frequently searched topics in academic and healthcare communities.

From a synthetic chemistry perspective, 1-tert-butyl-4-(1-ethyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one exemplifies the versatility of N-heterocyclic compounds. Its synthesis often involves multi-step reactions, including condensation and cyclization, which are critical for achieving high purity and yield. The tert-butyl group in the molecule enhances its stability, while the ethyl-benzodiazole moiety contributes to its solubility and reactivity. These properties are essential for researchers working on high-throughput screening and structure-activity relationship (SAR) studies, which are pivotal in modern drug development.

The compound's potential extends beyond pharmaceuticals. In material science, 1-tert-butyl-4-(1-ethyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one has been investigated for its role in the design of organic electronic materials. Its conjugated system and electron-rich benzodiazole ring make it suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. This is particularly relevant given the current global push toward sustainable energy solutions, a topic that dominates environmental and technological discussions.

Quality control and analytical characterization of 1-tert-butyl-4-(1-ethyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one are critical for ensuring its efficacy in research and industrial applications. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to verify its purity and structural integrity. These methods are frequently searched by chemists and quality assurance professionals, reflecting the compound's importance in rigorous scientific workflows.

In summary, 1-tert-butyl-4-(1-ethyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one (CAS No. 876888-61-8) is a multifaceted compound with broad applications in drug discovery and material science. Its unique chemical properties and relevance to cutting-edge research topics make it a subject of ongoing investigation. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the development of innovative therapeutics and advanced materials.